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Drug Profile and Mechanism of Action

The table below summarizes the core characteristics of brepocitinib.

Feature

Description

Drug Name

Classification

Mechanism of Action

Primary Molecular

Targets

Administration

Current Development
Stage

Brepocitinib
Selective TYK2/JAK1 inhibitor [1]

Inhibits receptor-associated tyrosine kinases TYK2 and JAKL, blocking the
intracellular JAK-STAT signaling pathway [1] [2].

TYK2 and JAK1 kinase domains [1].

Once-daily oral tablet [1].

Phase 3 clinical trial for active dermatomyositis (NCT05437263; VALOR
Study) [1].
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Experimental Data on Cytokine Reduction

A key preclinical study investigated brepocitinib's effects on interferon (IFN)-stimulated normal human

epidermal keratinocytes (HEKa) [1]. The following table summarizes the quantitative results from this

experiment.

. Stimulation Brepocitinib Result (vs. Stimulated
Experimental Readout .
Condition Treatment Control)
STAT3 Phosphorylation Various 130nM & 1 uM  Concentration-dependent
cytokines reduction; ratios between 0.20
and 0.35 [1].
STAT1 Phosphorylation Type | IFN or 130 nM Significant reduction [1].
IFN-y
IL-6 Gene Expression Various 130nM & 1 uM  Concentration-dependent
cytokines reduction; levels between 0.31
and 0.69 of control [1].
Gene Expression of IL-12, Various 130nM & 1 uM  Significant, concentration-
CXCL10 (IP-10), CCL2 (MCP- cytokines dependent reductions [1].
1), ICAM-1
Keratinocyte Apoptosis Type | IFN, 130 nM & 1 uM  Significant reduction; 28% to
IFN-y, or both 61% decrease in necrotic/late

Detailed Experimental Protocol

apoptotic cells [1].

The in vitro study on human epidermal keratinocytes (HEKa) was conducted as follows [1]:

¢ Cell Culture: Primary normal human epidermal keratinocytes (HEKa) were used.
¢ Pre-treatment: Cells were pretreated with brepocitinib at two concentrations:

o 130 nM: This concentration represents the approximate unbound average plasma
concentration (Cavg) achieved in humans with a once-daily 30 mg oral dose.
o 1 uM: A higher concentration used to assess concentration-dependent effects.
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o The pre-treatment duration was 2 hours.
e Stimulation: After pre-treatment, cells were stimulated for 24 hours with:
o 1 ng/mL Type I Interferon (IFN)
o 10 ng/mL Interferon-gamma (IFN-y)
o A combination of both.
e Downstream Analysis: After the stimulation period, the following analyses were performed:
o JAK-STAT Signaling: Assessed via western blotting for phosphorylated STAT1 and STAT3
proteins.
o Gene Expression: Evaluated using quantitative PCR (qPCR) for transcripts of DM-relevant
genes (IL-6, IL-12, CXCL10, CCL2, ICAM-1).
o Apoptosis: Quantified via flow cytometry using annexin V staining.

This workflow is summarized in the diagram below.
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Mechanism and Signhaling Pathway
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Brepocitinib acts by inhibiting the JAK-STAT pathway, crucial for inflammation [2]. The diagram below

illustrates how brepocitinib interferes with this signaling cascade in keratinocytes.
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Clinical Context and Relevance

The preclinical data provides a strong mechanistic rationale for brepocitinib's use in dermatomyositis, where
skin involvement is a major concern [1]. The 130 nM concentration, which showed significant effects in the
in vitro models, corresponds directly to the exposure achieved by the 30 mg dose being evaluated in the
ongoing Phase 3 VALOR clinical trial [1]. By targeting key inflammatory pathways at the keratinocyte level,

brepocitinib represents a promising targeted therapeutic strategy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.smolecule.com/products/s539196?utm_src=pdf-body
https://acrabstracts.org/abstract/brepocitinib-a-selective-tyk2-jak1-inhibitor-under-evaluation-for-the-treatment-of-dermatomyositis-reduces-inflammatory-cytokine-signaling-and-interferon-induced-apoptosis-in-primary-human-epidermal/
https://acrabstracts.org/abstract/brepocitinib-a-selective-tyk2-jak1-inhibitor-under-evaluation-for-the-treatment-of-dermatomyositis-reduces-inflammatory-cytokine-signaling-and-interferon-induced-apoptosis-in-primary-human-epidermal/
https://www.smolecule.com/products/s539196?utm_src=pdf-body
https://www.smolecule.com/products/s539196?utm_src=pdf-custom-synthesis
https://acrabstracts.org/abstract/brepocitinib-a-selective-tyk2-jak1-inhibitor-under-evaluation-for-the-treatment-of-dermatomyositis-reduces-inflammatory-cytokine-signaling-and-interferon-induced-apoptosis-in-primary-human-epidermal/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9959504/
https://www.smolecule.com/products/b539196#brepocitinib-inflammatory-cytokine-reduction-in-keratinocytes
https://www.smolecule.com/products/b539196#brepocitinib-inflammatory-cytokine-reduction-in-keratinocytes
https://www.smolecule.com/products/b539196#brepocitinib-inflammatory-cytokine-reduction-in-keratinocytes
https://www.smolecule.com/products/b539196#brepocitinib-inflammatory-cytokine-reduction-in-keratinocytes
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s539196?utm_src=pdf-bulk
https://www.smolecule.com/products/s539196?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s539196?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

